(1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride, trans
Overview
Description
(1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride, trans is a useful research compound. Its molecular formula is C8H15ClO3S and its molecular weight is 226.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride, trans involves the conversion of (1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride to its trans isomer.", "Starting Materials": [ "(1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride", "Sodium iodide", "Sodium bicarbonate", "Methylene chloride", "Water", "Ethanol", "Hydrochloric acid", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride" ], "Reaction": [ "To a solution of (1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride in methylene chloride, add sodium iodide and sodium bicarbonate.", "Stir the mixture at room temperature for 24 hours.", "Extract the organic layer with water and dry over sodium sulfate.", "Concentrate the solution and purify the product by column chromatography.", "To the purified product, add ethanol and hydrochloric acid.", "Stir the mixture at room temperature for 24 hours.", "Neutralize the mixture with sodium hydroxide and extract with methylene chloride.", "Dry the organic layer over sodium sulfate and concentrate the solution.", "Add sulfuric acid to the concentrated solution and stir at room temperature for 24 hours.", "Extract the mixture with methylene chloride and dry over sodium sulfate.", "Concentrate the solution and purify the product by column chromatography.", "Dissolve the purified product in methylene chloride and add sodium chloride.", "Stir the mixture at room temperature for 24 hours.", "Extract the organic layer with water and dry over sodium sulfate.", "Concentrate the solution and purify the product by column chromatography to obtain (1r,3r)-3-(tert-butoxy)cyclobutane-1-sulfonyl chloride, trans." ] } | |
CAS No. |
2742623-63-6 |
Molecular Formula |
C8H15ClO3S |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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